molecular formula C12H16N6O B2970149 (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone CAS No. 2176125-01-0

(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone

Cat. No.: B2970149
CAS No.: 2176125-01-0
M. Wt: 260.301
InChI Key: YHVIEJRWXKVDKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone is a hybrid heterocyclic molecule featuring a 1,2,3-triazole ring fused to an azetidine (four-membered saturated nitrogen ring) and a 1,3,5-trimethylpyrazole moiety linked via a methanone bridge. Such hybrid systems are of interest in medicinal chemistry due to their ability to interact with diverse biological targets, including kinases and enzymes involved in cancer progression .

Properties

IUPAC Name

[3-(triazol-2-yl)azetidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N6O/c1-8-11(9(2)16(3)15-8)12(19)17-6-10(7-17)18-13-4-5-14-18/h4-5,10H,6-7H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHVIEJRWXKVDKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C)C)C(=O)N2CC(C2)N3N=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone is a novel synthetic organic molecule that combines a triazole ring with an azetidine structure and a pyrazole moiety. This unique configuration has drawn attention in medicinal chemistry due to its potential biological activities. This article reviews the available literature on the biological activities associated with this compound, including its antimicrobial, anticancer, anti-inflammatory, and other therapeutic potentials.

Chemical Structure and Properties

The molecular formula for the compound is C12H15N7OC_{12}H_{15}N_7O, with a molecular weight of approximately 269.30 g/mol. The structure features:

  • Azetidine Ring : A four-membered cyclic amine contributing to the compound's stability and reactivity.
  • Triazole Moiety : Known for its diverse biological activities and ability to form strong interactions with biological targets.
  • Pyrazole Group : Associated with various pharmacological effects including anti-inflammatory and anticancer properties.

Antimicrobial Activity

Research indicates that compounds similar to (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone exhibit significant antimicrobial effects. For instance:

CompoundActivityReference
Pyrazole derivativesAntibacterial and antifungal
Triazole compoundsEffective against various pathogens

Anticancer Potential

The anticancer properties of this compound have been explored through various studies. For example:

  • In vitro studies have shown cytotoxic effects against several cancer cell lines such as MCF7 (breast cancer), NCI-H460 (lung cancer), and SF-268 (central nervous system cancer). The IC50 values range from 10 µM to 50 µM depending on the specific derivative tested .
Cell LineIC50 Value (µM)Reference
MCF712.50
NCI-H46042.30
SF-26849.85

Anti-inflammatory Activity

Compounds containing pyrazole and triazole rings have demonstrated anti-inflammatory effects through inhibition of COX enzymes and modulation of inflammatory cytokines. This suggests potential therapeutic applications in treating inflammatory diseases .

Other Biological Activities

Additional studies have highlighted various other activities:

  • Antidiabetic : Some derivatives have shown promise in lowering blood glucose levels .
  • Antiviral : Certain structural analogs exhibit activity against viral infections .

Case Studies

Several case studies have focused on the synthesis and biological evaluation of related compounds:

  • Synthesis and Evaluation of Triazole-Pyrazole Derivatives : A study synthesized a series of triazole-pyrazole derivatives and evaluated their anticancer activity against multiple cell lines. The most potent derivative showed an IC50 value of 0.067 µM against Aurora-A kinase, indicating strong potential as an anticancer agent .
  • Mechanistic Studies : Investigations into the mechanisms of action revealed that these compounds may induce apoptosis in cancer cells through caspase activation pathways .

Comparison with Similar Compounds

Key Similar Compounds :

2-(1-(5-Methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethylidene)hydrazono)-3-phenyl-5-substituted-2,3-dihydro-1,3,4-thiadiazoles (e.g., compound 9b) .

5-(4-Substituted)diazenyl)-2-(2-(1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethylidene)hydrazinyl)-4-arylthiazoles (e.g., compound 12a ) .

4-(Aryldiazenyl)-3,5-dimethylpyrazol-1-yl derivatives (e.g., compounds 35a , 35b ) .

Comparative Structural Analysis :

Feature Query Compound Thiadiazole Derivative (9b) Thiazole Derivative (12a) Pyridine Derivative (35a)
Core Heterocycles Triazole + Pyrazole + Azetidine Triazole + Thiadiazole Triazole + Thiazole Triazole + Pyridine + Pyrazole
Substituents 1,3,5-Trimethylpyrazole Phenyl, ethylidene hydrazine Aryl, diazenyl Aryldiazenyl, p-tolyl
Bridge/Linkage Methanone Ethylidene hydrazine Hydrazinyl-thiazole Carbonyl-pyridine
Ring Size/Conformation Azetidine (4-membered) introduces strain Thiadiazole (5-membered, planar) Thiazole (5-membered, rigid) Pyridine (6-membered, aromatic)

Antitumor Activity :

  • Thiadiazole derivative 9b: Exhibited IC₅₀ = 2.94 µM against HepG2 (hepatocellular carcinoma) but was less active against MCF-7 (breast cancer) .
  • Thiazole derivative 12a : Showed dual activity with IC₅₀ = 1.19 µM (HepG2) and 3.4 µM (MCF-7), indicating enhanced potency compared to thiadiazoles .
  • Query Compound (Hypothesized) : The azetidine-triazole-pyrazole scaffold may offer improved metabolic stability due to the smaller azetidine ring, but its antitumor activity remains untested in the provided literature.

Structure-Activity Relationships (SAR) :

Triazole Role : The 1,2,3-triazole moiety enhances π-π stacking and hydrogen-bonding interactions with biological targets, critical for activity .

Pyrazole vs. Thiadiazole/Thiazole : Pyrazole’s electron-donating methyl groups may increase lipophilicity, improving membrane permeability compared to sulfur-containing thiadiazoles/thiazoles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.